ethyl 2-[(phenoxycarbonyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-(phenoxycarbonylamino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• InChI: InChI=1S/C17H17NO4S/c1-2-21-16(19)14-12-9-6-10-13(12)23-15(14)18-17(20)22-11-7-4-3-5-8-11/h3-5,7-8H,2,6,9-10H2,1H3,(H,18,20)
• InChI Key: RSWMHRCFYRXRCI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCC2)NC(=O)OC3=CC=CC=C3
• Molecular Formula: C17H17NO4S
• Molecular Weight: 331.4 g/mol

Description

Ethyl 2-[(phenoxycarbonyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate is a useful research compound. Its molecular formula is C17H17NO4S and its molecular weight is 331.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 331.08782920 g/mol and the complexity rating of the compound is 438. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antimicrobial and Antioxidant Studies

A study by Raghavendra et al. (2016) synthesized compounds related to the ethyl 2-[(phenoxycarbonyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate family, which demonstrated significant antimicrobial and antioxidant activities. Compounds from this family showed excellent antibacterial and antifungal properties, along with profound antioxidant potential. This suggests potential applications in the development of new antimicrobial and antioxidant agents (Raghavendra et al., 2016).

Enzymatic Polymerization

Pang et al. (2003) described the oligomerization of a compound similar in structure to this compound using horseradish peroxidase as a catalyst. This enzymatic polymerization process, performed in the presence of cyclodextrin, represents an innovative approach to polymer chemistry, highlighting the versatility of these compounds in synthesizing new polymeric materials (Pang, Ritter, & Tabatabai, 2003).

Synthesis of Tetrahydropyridines

Zhu et al. (2003) explored the use of ethyl 2-methyl-2,3-butadienoate, a compound related to our compound of interest, in a phosphine-catalyzed [4 + 2] annulation reaction. This reaction produced highly functionalized tetrahydropyridines, showcasing the chemical versatility and potential applications of these compounds in the synthesis of complex nitrogen-containing heterocycles (Zhu, Lan, & Kwon, 2003).

Antitumor and Anti-Monoamine Oxidase Activities

Markosyan et al. (2020) developed a method for synthesizing derivatives of ethyl 4'-(phenoxycarbonylamino)-1'H-spiro[cycloheptane-1,2'-naphthalene]-3'-carboxylate, showing that these compounds possess antitumor and anti-monoamine oxidase activities. This research underscores the potential therapeutic applications of these compounds in treating cancer and neurological disorders (Markosyan et al., 2020).

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and its biological activity. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

Future research could explore the synthesis, reactivity, and potential applications of this compound. For example, if it shows promising biological activity, it could be developed into a new drug.